Cas no 2228845-47-2 (2,2-difluoro-2-(1-methylcyclopropyl)acetic acid)

2,2-Difluoro-2-(1-methylcyclopropyl)acetic acid is a fluorinated carboxylic acid derivative characterized by its unique cyclopropyl and difluoroacetic acid structure. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The difluoromethyl group enhances metabolic stability and lipophilicity, while the cyclopropyl moiety contributes to conformational rigidity, influencing molecular interactions. Its synthetic versatility allows for further functionalization, making it valuable in the development of novel inhibitors or prodrugs. The compound’s distinct electronic and steric properties are advantageous in modulating reactivity and selectivity in targeted applications. Handling requires standard precautions for fluorinated organics.
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid structure
2228845-47-2 structure
Product Name:2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
CAS No:2228845-47-2
MF:C6H8F2O2
MW:150.123329162598
CID:6353559
PubChem ID:165833831
Update Time:2025-10-30

2,2-difluoro-2-(1-methylcyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
    • 2228845-47-2
    • EN300-1946886
    • Inchi: 1S/C6H8F2O2/c1-5(2-3-5)6(7,8)4(9)10/h2-3H2,1H3,(H,9,10)
    • InChI Key: OVQMAVNAJOCTKV-UHFFFAOYSA-N
    • SMILES: FC(C(=O)O)(C1(C)CC1)F

Computed Properties

  • Exact Mass: 150.04923582g/mol
  • Monoisotopic Mass: 150.04923582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 37.3Ų

2,2-difluoro-2-(1-methylcyclopropyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1946886-1g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
1g
$1172.0 2023-09-17
Enamine
EN300-1946886-5g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
5g
$3396.0 2023-09-17
Enamine
EN300-1946886-10g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
10g
$5037.0 2023-09-17
Enamine
EN300-1946886-0.05g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
0.05g
$983.0 2023-09-17
Enamine
EN300-1946886-0.1g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
0.1g
$1031.0 2023-09-17
Enamine
EN300-1946886-0.25g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
0.25g
$1078.0 2023-09-17
Enamine
EN300-1946886-0.5g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
0.5g
$1124.0 2023-09-17
Enamine
EN300-1946886-1.0g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
1g
$1172.0 2023-05-31
Enamine
EN300-1946886-2.5g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
2.5g
$2295.0 2023-09-17
Enamine
EN300-1946886-5.0g
2,2-difluoro-2-(1-methylcyclopropyl)acetic acid
2228845-47-2
5g
$3396.0 2023-05-31

Additional information on 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid

Introduction to 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid (CAS No: 2228845-47-2)

2,2-difluoro-2-(1-methylcyclopropyl)acetic acid, with the CAS number 2228845-47-2, is a fluorinated acetic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable scaffold for the development of novel therapeutic agents. The presence of both fluorine and methylcyclopropyl substituents in its molecular structure imparts distinct electronic and steric effects, which can be leveraged to modulate biological activity.

The synthesis of 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid involves sophisticated organic transformations that highlight the intersection of fluorine chemistry and cycloalkane functionalization. The introduction of fluorine atoms into organic molecules is a well-established strategy in drug design due to the ability of fluorine to influence metabolic stability, binding affinity, and pharmacokinetic profiles. In particular, the 2-fluoro substituent in this compound can enhance binding interactions with biological targets, while the 1-methylcyclopropyl group contributes to steric hindrance and improved solubility characteristics.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activities of 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid with greater accuracy. Molecular docking studies have suggested that this compound may interact with various enzymes and receptors, including those involved in inflammatory pathways and metabolic disorders. These findings align with the growing interest in fluorinated acetic acids as potential candidates for treating conditions such as arthritis and diabetes.

In vitro studies have begun to elucidate the pharmacological properties of 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid. Preliminary results indicate that it exhibits moderate inhibitory activity against certain inflammatory cytokines, suggesting its potential as an anti-inflammatory agent. Additionally, its structural features may confer resistance to enzymatic degradation, thereby extending its half-life in biological systems. These attributes make it an attractive candidate for further development into a therapeutic drug.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit enhanced lipophilicity and metabolic stability, which are critical factors for drug efficacy. The incorporation of fluorine into carboxylic acid derivatives like 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid can also alter the pKa value, influencing its ionization state and thus its distribution within the body. This fine-tuning of physicochemical properties is essential for optimizing drug delivery and target engagement.

The synthesis pathways for 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid are complex but well-documented. One common approach involves the reaction of 1-methylcyclopropanol with a fluoro-substituted acetylating agent under controlled conditions. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired fluorinated side chain. These synthetic strategies underscore the importance of advanced catalytic methods in modern drug discovery.

The pharmacokinetic profile of 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid is another area of active investigation. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound appears to exhibit reasonable oral bioavailability and moderate tissue distribution, suggesting its potential for systemic therapy. Further research is needed to fully characterize its clearance pathways and identify any potential metabolites that could affect its safety profile.

The potential applications of 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid extend beyond anti-inflammatory treatments. Its structural motifs are reminiscent of known bioactive compounds, indicating that it may serve as a lead molecule for designing drugs targeting other diseases. For instance, its ability to interact with enzymes involved in lipid metabolism makes it a candidate for developing treatments against hyperlipidemia or atherosclerosis.

In conclusion, 2,2-difluoro-2-(1-methylcyclopropyl)acetic acid (CAS No: 2228845-47-2) represents a promising compound in pharmaceutical research due to its unique structural features and demonstrated biological activity. The combination of fluorine chemistry and cycloalkane functionalization provides a rich framework for further exploration. As computational methods and synthetic techniques continue to evolve, the potential applications of this molecule are likely to expand, offering new avenues for therapeutic intervention.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.